4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-[(6-methylpyridin-2-yl)carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C16H16N4O4S/c1-3-24-13-8-7-11(9-12(13)20(22)23)15(21)19-16(25)18-14-6-4-5-10(2)17-14/h4-9H,3H2,1-2H3,(H2,17,18,19,21,25)
• InChI Key: VPBHRXGXJLTINN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=N2)C)[N+](=O)[O-]
• Molecular Formula: C16H16N4O4S
• Molecular Weight: 360.4 g/mol

Description

4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide involves the inhibition of the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression. Inhibition of HDACs results in the activation of genes that are involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to inhibit the production of pro-inflammatory cytokines. In addition, it has been shown to have anti-angiogenic effects, which means that it can inhibit the formation of blood vessels that supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells and inducing apoptosis. Another advantage is that it has anti-inflammatory and anti-angiogenic effects. However, one limitation is that more research is needed to determine the optimal dosage and treatment duration.

Future Directions

There are several future directions for research on 4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide. One direction is to study its potential use in combination with other cancer treatments to enhance their effectiveness. Another direction is to investigate its potential use in the treatment of other diseases, such as inflammatory disorders and cardiovascular disease. Additionally, more research is needed to determine the optimal dosage and treatment duration for 4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide.

Scientific Research Applications

4-ethoxy-N-{[(6-methyl-2-pyridinyl)amino]carbonothioyl}-3-nitrobenzamide has been studied for its potential applications in cancer research. It has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines.